N-(2-ethoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide
Overview
Description
N-(2-ethoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide, also known as EPN, is a chemical compound that has been extensively studied for its potential use in scientific research. EPN is a member of the sulfonylurea class of compounds, which are known to have a variety of biological activities.
Scientific Research Applications
N-(2-ethoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide has been used in a variety of scientific research applications, including as a tool for studying the regulation of insulin secretion in pancreatic beta cells. This compound has also been shown to have potential as a treatment for type 2 diabetes, as it can stimulate insulin secretion in a glucose-dependent manner.
Mechanism of Action
The mechanism of action of N-(2-ethoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide involves the inhibition of the sulfonylurea receptor 1 (SUR1) subunit of the ATP-sensitive potassium channel (KATP) in pancreatic beta cells. This leads to depolarization of the cell membrane and the subsequent influx of calcium ions, which triggers insulin secretion.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the stimulation of insulin secretion in a glucose-dependent manner. This compound has also been shown to increase the expression of genes involved in insulin secretion and glucose metabolism.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-ethoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide in lab experiments is its specificity for the SUR1 subunit of the KATP channel, which allows for precise modulation of insulin secretion. However, this compound has limited solubility in aqueous solutions, which can make it difficult to work with in some experiments.
Future Directions
For research on N-(2-ethoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide include investigating its potential as a treatment for type 2 diabetes, as well as exploring its effects on other physiological systems. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Properties
IUPAC Name |
2-(benzenesulfonamido)-N-(2-ethoxyphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O4S/c1-2-27-20-15-9-8-14-19(20)22-21(24)17-12-6-7-13-18(17)23-28(25,26)16-10-4-3-5-11-16/h3-15,23H,2H2,1H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIOJGEHBRYPGQN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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